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Compound of Interest

Compound Name: 2-Acetylfuran

Cat. No.: B1664036 Get Quote

For Researchers, Scientists, and Drug Development Professionals

2-Acetylfuran, a versatile five-membered aromatic heterocyclic compound, serves as a critical

building block in the synthesis of numerous fine chemicals and pharmaceuticals.[1][2][3] Its

unique chemical structure, featuring both a furan ring and a reactive acetyl group, makes it an

ideal starting material for constructing complex molecular architectures. This guide provides an

objective comparison of 2-Acetylfuran's performance against alternative synthetic strategies,

supported by experimental data, detailed protocols, and process visualizations. Its most

notable application is as a key intermediate in the production of Cefuroxime, a second-

generation cephalosporin antibiotic, and in the synthesis of HIV integrase inhibitors like S-1360.

[1][4][5][6]

Physicochemical Properties
A foundational understanding of 2-Acetylfuran's physical and chemical properties is essential

for its effective use in synthesis. These properties influence reaction conditions, solvent

selection, and purification methods.
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Property Value Source

Molecular Formula C₆H₆O₂ [1][5]

Molar Mass 110.112 g·mol⁻¹ [1]

Appearance
Yellow to brown low melting

solid
[5][7]

Melting Point 28-30 °C (82-86 °F) [1][7]

Boiling Point 168-169 °C (334-336 °F) [1]

Density
1.0975 - 1.098 g/mL at 20-25

°C
[1][7]

Solubility
Insoluble in water; Soluble in

alcohol, ether
[7]

CAS Number 1192-62-7 [1]

Core Application: Synthesis of the Antibiotic
Cefuroxime
The primary role of 2-Acetylfuran in the pharmaceutical industry is as a precursor for the side

chain of Cefuroxime. The furan moiety is crucial for the antibiotic's spectrum of activity. The

synthesis involves converting 2-Acetylfuran into (Z)-2-methoxyimino-2-(furyl-2-yl) acetic acid

(SMIA), which is then coupled with the cephalosporin nucleus (7-ACA).[4][8]

Logical Relationship: The Role of the Furan Scaffold
The furan ring in intermediates like 2-Acetylfuran is not merely a structural component but a

functional one. In medicinal chemistry, it often serves as a bioisostere for a phenyl ring, offering

a similar size and shape but with distinct electronic properties and improved metabolic stability.

[9] This can enhance a drug's interaction with biological targets and improve its overall

pharmacokinetic profile.[9]
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Fig 1. Role of the furan scaffold in drug design.

Cefuroxime Synthesis Workflow
The following diagram illustrates the key transformations starting from 2-Acetylfuran to

produce Cefuroxime.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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